Cas no 2171259-55-3 ((2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid)

(2R)-1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid is an Fmoc-protected amino acid derivative widely used in peptide synthesis. Its key advantages include high purity and stability, ensuring reliable performance in solid-phase peptide synthesis (SPPS). The chiral (2R)-piperidine-2-carboxylic acid scaffold provides structural diversity for designing peptidomimetics and bioactive compounds. The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions without affecting acid-labile functionalities. This compound is particularly valuable in medicinal chemistry for constructing constrained peptide backbones or introducing piperidine-based modifications. Its compatibility with standard SPPS protocols makes it a practical choice for researchers developing peptide-based therapeutics or probes.
(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid structure
2171259-55-3 structure
Product Name:(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid
CAS No:2171259-55-3
MF:C24H26N2O5
MW:422.473646640778
CID:5968334
PubChem ID:165483984
Update Time:2025-06-26

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid
    • EN300-1486447
    • (2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
    • 2171259-55-3
    • Inchi: 1S/C24H26N2O5/c27-22(26-14-6-5-11-21(26)23(28)29)12-13-25-24(30)31-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,25,30)(H,28,29)/t21-/m1/s1
    • InChI Key: NSVSQRPOFMCAPB-OAQYLSRUSA-N
    • SMILES: O(C(NCCC(N1CCCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 422.18417193g/mol
  • Monoisotopic Mass: 422.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 95.9Ų

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1486447-1.0g
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
1g
$0.0 2023-06-06
Enamine
EN300-1486447-50mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
50mg
$587.0 2023-09-28
Enamine
EN300-1486447-100mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
100mg
$615.0 2023-09-28
Enamine
EN300-1486447-250mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
250mg
$642.0 2023-09-28
Enamine
EN300-1486447-500mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
500mg
$671.0 2023-09-28
Enamine
EN300-1486447-1000mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
1000mg
$699.0 2023-09-28
Enamine
EN300-1486447-2500mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
2500mg
$1370.0 2023-09-28
Enamine
EN300-1486447-5000mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
5000mg
$2028.0 2023-09-28
Enamine
EN300-1486447-10000mg
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
2171259-55-3
10000mg
$3007.0 2023-09-28

Additional information on (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid

Introduction to (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic Acid (CAS No. 2171259-55-3)

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid, with the CAS number 2171259-55-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration. Its unique structural features, particularly the presence of a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, contribute to its potential as a building block in the synthesis of more complex pharmaceutical agents.

The< strong>piperidine moiety is a common structural element in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In this compound, the piperidine ring is integrated into a larger framework that includes an amino acid derivative, specifically an N-Fmoc protected amino group attached to a propanoyl side chain. This configuration suggests potential applications in peptidomimetics and protein-protein interaction inhibitors, areas where such structural motifs are frequently employed.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group is another critical feature of this compound. Fmoc groups are widely used in solid-phase peptide synthesis (SPPS) due to their stability under basic conditions and their ability to be selectively removed under acidic conditions. The presence of an Fmoc group on the amino group of this compound indicates that it could be used as an intermediate in the synthesis of peptides or peptidomimetics. This makes it particularly valuable for researchers working on the development of novel therapeutic agents that require precise control over peptide backbone structure.

Recent advancements in drug discovery have highlighted the importance of molecular diversity and novel scaffolds in identifying new therapeutic candidates. The structural complexity of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid positions it as a promising candidate for further investigation. Its unique combination of functional groups provides multiple opportunities for chemical modification, allowing researchers to tailor its properties for specific biological targets.

In the realm of medicinal chemistry, the stereochemistry of a compound can significantly influence its biological activity. The (2R) configuration indicated by the name suggests that this compound may exhibit enantioselective properties, which are increasingly recognized as important in drug design. Enantioselective drugs often demonstrate improved efficacy and reduced side effects compared to their racemic counterparts. Therefore, compounds like (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid could represent significant advances in the development of next-generation therapeutics.

The< strong>propanoyl side chain in this molecule adds another layer of complexity and potential functionality. Propanoyl groups are versatile structural elements that can participate in various chemical reactions, including acylation, esterification, and amide bond formation. These reactions are fundamental to many synthetic strategies in pharmaceutical chemistry, making this compound a valuable tool for researchers seeking to develop new drug candidates.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. The piperidine scaffold and the fluorenylmethoxycarbonyl group provide a framework that can be modified to target specific kinase domains effectively. Recent studies have demonstrated that piperidine-based inhibitors can exhibit high selectivity and potency against various kinases, making them attractive candidates for therapeutic intervention.

Another potential application lies in the field of central nervous system (CNS) drugs. Piperidine derivatives have been widely explored for their potential as CNS-active agents due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The unique structural features of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid suggest that it could modulate neurotransmitter activity or interact with specific receptors involved in neurological disorders.

The< strong>Fmoc group also opens up possibilities for further derivatization and functionalization. Researchers can exploit the removable nature of Fmoc groups to introduce various modifications at different stages of synthesis, allowing for fine-tuning of biological activity. This flexibility is particularly valuable when designing molecules with complex structures or when exploring novel chemical space.

In conclusion, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the piperidine ring, fluorenylmethoxycarbonyl group, and propanoyl side chain, make it a versatile building block for synthesizing bioactive molecules. The stereochemical configuration suggests enantioselective properties, which are increasingly important in drug design. Furthermore, its potential applications in kinase inhibition and CNS drug development highlight its importance as a research tool.

As our understanding of biological systems continues to evolve, compounds like (2R)-1-3-( {(9H-fluoreninequivalent}-methylcarbonyl }amino )propanoylpiperidine - 2 - carboxylic acid will play an essential role in discovering new therapeutic agents. Their complex structures and diverse functionalities provide researchers with opportunities to explore novel chemical space and develop innovative treatments for various diseases. With ongoing research and development efforts focused on optimizing these properties further , it is likely that we will see more applications emerge from this promising class of compounds.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.